Cas no 141214-17-7 (Benzene, 1-(1-methylethoxy)-2,4-bis(1-methylethyl)-)

• Product Name: Benzene, 1-(1-methylethoxy)-2,4-bis(1-methylethyl)-
• CAS No: 141214-17-7
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 1305176
• PubChem ID: 19805078
• Update Time: 2025-04-20

Benzene, 1-(1-methylethoxy)-2,4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methylethoxy)-2,4-bis(1-methylethyl)-
• 2,4-di(propan-2-yl)-1-propan-2-yloxybenzene
• SCHEMBL8988166
• DTXSID40600109
• 2,4-Di(propan-2-yl)-1-[(propan-2-yl)oxy]benzene
• 141214-17-7

• Inchi： 1S/C15H24O/c1-10(2)13-7-8-15(16-12(5)6)14(9-13)11(3)4/h7-12H,1-6H3
• InChI Key： PGPHIRMZRQMVLR-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=C(C=C1C(C)C)C(C)C

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23